Cas no 59615-16-6 (Benzoyl chloride, 2,4-dibromo-)

• Product Name: Benzoyl chloride, 2,4-dibromo-
• CAS No: 59615-16-6
• MF: C₇H₃Br₂ClO
• MW: 298.359119653702
• MDL: MFCD18379779
• CID: 338014
• PubChem ID: 13450523
• Update Time: 2025-04-24

Benzoyl chloride, 2,4-dibromo- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,4-dibromo-
• 2,4-DIBROMOBENZOYL CHLORIDE
• Benzoyl chloride,2,4-dibromo
• SCHEMBL6862035
• 2,4-Dibromobenzoylchloride
• PCZHFYGRQWFUSL-UHFFFAOYSA-N
• MFCD18379779
• 59615-16-6
• DTXSID70541177

• MDL： MFCD18379779
• Inchi： 1S/C7H3Br2ClO/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H
• InChI Key： PCZHFYGRQWFUSL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)Cl)Br

Computed Properties

• Exact Mass: 295.82400
• Monoisotopic Mass: 295.82392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.59060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl chloride, 2,4-dibromo-

Benzoyl chloride, 2,4-dibromo-: A Comprehensive Overview

Benzoyl chloride, 2,4-dibromo- is a chemical compound that belongs to the family of alkyl halides and aromatic acyl chlorides. Its CAS registry number is59615-16-6, and it is commonly used in various industrial and research applications. This compound is particularly noted for its unique combination of bromo substituents and an acyl chloride functional group, making it a valuable reagent in organic synthesis and material science.

The structure ofBenzoyl chloride, 2,4-dibromo- consists of a benzene ring with two bromine atoms at the 2- and 4-positions and an acyl chloride group (-COCl) attached to the benzene ring. This arrangement imparts the molecule with distinct electronic and steric properties, which are highly sought after in modern chemical research.

One of the key applications ofBenzoyl chloride, 2,4-dibromo- lies in its role as a versatile building block in organic synthesis. Its acyl chloride group makes it an excellent electrophile for nucleophilic substitution reactions, while the bromine substituents enhance its reactivity and provide additional directing effects in aromatic substitution reactions. These properties make it a valuable reagent in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials.

Recent studies have highlighted the potential ofBenzoyl chloride, 2,4-dibromo- in the development of bioactive compounds. For instance, its use as an intermediate in the synthesis of brominated aromatic acids has shown promise in the creation of novel drug candidates with improved pharmacokinetic profiles. The strategic placement of bromine atoms not only enhances the molecule's stability but also influences its metabolic pathways, making it a preferred choice for researchers in the pharmaceutical industry.

Another area whereBenzoyl chloride, 2,4-dibromo- has made significant contributions is in materials science. The compound's ability to participate in various coupling reactions, such as Friedel-Crafts acylation and SNAr (nucleophilic aromatic substitution), has enabled its use in the synthesis of advanced materials like polymeric films, catalysts, and sensors. These applications underscore the molecule's versatility and adaptability across different scientific disciplines.

Moreover, the bromine substituents on the benzene ring ofBenzoyl chloride, 2,4-dibromo- play a crucial role in its electronic properties. The electron-withdrawing effect of the bromine atoms enhances the reactivity of the acyl chloride group, making it more susceptible to nucleophilic attack. This property has been exploited in the development of highly reactive intermediates for use in catalytic cycles and reaction mechanisms.

Recent advancements in the field of organocatalysis have also recognized the potential ofBenzoyl chloride, 2,4-dibromo- as a key reagent. Its ability to form stable intermediates with various nucleophiles has been leveraged in the design of efficient enantioselective reactions. This has opened new avenues for its use in asymmetric synthesis, where stereochemical control is paramount.

In conclusion,Benzoyl chloride, 2,4-dibromo- stands out as a multifaceted chemical compound with wide-ranging applications in organic synthesis, pharmaceuticals, and materials science. Its unique structural features, including the presence of bromine substituents and an acyl chloride group, make it an indispensable tool for researchers seeking to push the boundaries of chemical innovation. As new research continues to emerge, the role of this compound in advancing scientific discovery is likely to expand further.